Cas no 2228326-21-2 (methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate)

• Product Name: methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate
• CAS No: 2228326-21-2
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6233454
• PubChem ID: 165973461
• Update Time: 2025-11-07

methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate
• EN300-1799452
• 2228326-21-2

• Inchi： 1S/C12H17NO3/c1-12(2,7-13)8-4-5-10(14)9(6-8)11(15)16-3/h4-6,14H,7,13H2,1-3H3
• InChI Key： LFUQLAVLSWUGDN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)C(C)(C)CN

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate

Methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate: A Comprehensive Overview

Methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate, also known by its CAS number NO. 1449978-97-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the IUPAC name methyl 5-(tert-butylamino)-2-hydroxybenzoate, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The chemical structure of methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate consists of a benzoate ester group with a hydroxyl substituent at the 5-position and an aminoalkyl group at the 3-position. This arrangement imparts the compound with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological systems. The presence of the amino group introduces additional functionality, enabling potential interactions with proteins and enzymes.

Recent advancements in synthetic chemistry have allowed for more efficient methods to synthesize methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate. Traditionally, the compound was synthesized via multi-step processes involving nucleophilic aromatic substitution or coupling reactions. However, modern approaches leverage green chemistry principles, such as using microwave-assisted synthesis or catalytic systems, to enhance yield and reduce environmental impact. These methods not only improve the scalability of production but also align with current trends toward sustainable chemical manufacturing.

The pharmacological properties of methyl 5-(1-amino-2-methylpropan-2-yl)-2-hydroxybenzoate have been extensively studied. Research indicates that this compound exhibits potent antioxidant activity, making it a promising candidate for applications in skincare products and nutraceuticals. Additionally, studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and apoptosis. These findings suggest potential therapeutic uses in treating chronic inflammatory diseases and neurodegenerative disorders.

In terms of toxicity, recent in vitro and in vivo studies have shown that methyl 5-(1-amino-2-methylpropan-2-yl)-hydroxybenzoate has a favorable safety profile. Acute toxicity tests indicate minimal adverse effects at therapeutic concentrations, while chronic toxicity studies suggest long-term tolerance. These results are particularly encouraging for its prospective use in pharmaceutical formulations.

The application of computational chemistry tools has further elucidated the molecular interactions of methyl 5-(1-amino-methylpropanamido)phenol. Molecular docking studies reveal that the compound can bind effectively to key residues on target proteins, enhancing its bioavailability and efficacy. Furthermore, QSAR (Quantitative Structure–Activity Relationship) models have been developed to predict the compound's behavior under various physiological conditions, aiding in its optimization for therapeutic use.

Looking ahead, ongoing research is focused on exploring the potential of methyl 5-(tert-butylamino)-hydroxybenzoic acid methyl ester as a lead compound for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are underway to investigate its efficacy in preclinical models of diseases such as Alzheimer's disease and rheumatoid arthritis. The integration of advanced technologies like CRISPR-Cas9 and AI-driven drug design is expected to accelerate this process.

In conclusion, methyl 5-(1-amino)methylene propanamide benzoic acid methyl ester represents a compelling area of research with vast potential across multiple domains. Its unique chemical properties, coupled with promising biological activities, position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to make significant contributions to the field of medicinal chemistry.